Cas no 53663-16-4 (Benzenebutanoic acid, b-ethyl-b-methyl-)
53663-16-4 structure
Product Name:Benzenebutanoic acid, b-ethyl-b-methyl-
CAS No:53663-16-4
MF:C13H18O2
MW:206.280824184418
CID:368474
PubChem ID:223545
Update Time:2025-04-19
Benzenebutanoic acid, b-ethyl-b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, b-ethyl-b-methyl-
- 3-BENZYL-3-METHYLPENTANOIC ACID
- FT-0653151
- A829708
- AKOS015917309
- NSC11280
- 3-benzyl-3-methyl-pentanoic acid
- 53663-16-4
- NSC-11280
- DTXSID30279101
-
- Inchi: 1S/C13H18O2/c1-3-13(2,10-12(14)15)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,14,15)
- InChI Key: VVENADADKLAPPZ-UHFFFAOYSA-N
- SMILES: OC(CC(C)(CC)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.034
- Boiling Point: 322.5°C at 760 mmHg
- Flash Point: 219.5°C
- Refractive Index: 1.518
- PSA: 37.3
Benzenebutanoic acid, b-ethyl-b-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
53663-16-4 (Benzenebutanoic acid, b-ethyl-b-methyl-) Related Products
- 4165-96-2(3-phenylpentanedioic acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 3972-36-9((S)-2-Benzylsuccinic acid)
- 900-91-4(3,3,3-Triphenylpropionic acid)
- 1010-48-6(3-Methyl-3-phenylbutanoic acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 884-33-3(2-Benzylsuccinic acid)
- 26547-51-3(8-Phenyloctanoic acid)
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